Cas no 321526-14-1 (Methyl 3-nitro-4-pyrazol-1-ylbenzoate)

Methyl 3-nitro-4-pyrazol-1-ylbenzoate is a nitro-substituted pyrazole benzoate derivative with applications in pharmaceutical and agrochemical research. Its structure combines a pyrazole ring with a nitrobenzoate ester, offering reactivity suitable for further functionalization. The nitro group enhances electrophilic properties, making it a valuable intermediate in heterocyclic synthesis. The ester moiety provides stability while allowing hydrolysis or transesterification for downstream modifications. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and structural versatility. High purity grades ensure consistent performance in synthetic pathways. Proper handling is advised due to potential sensitivity to heat and strong oxidizers.

Methyl 3-nitro-4-pyrazol-1-ylbenzoate structure

321526-14-1 structure

Product Name:Methyl 3-nitro-4-pyrazol-1-ylbenzoate

CAS No:321526-14-1

MF:C₁₁H₉N₃O₄

MW:247.206862211227

CID:6787154

PubChem ID:1483718

Update Time:2025-06-07

Methyl 3-nitro-4-pyrazol-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

- SCHEMBL18270143
- AKOS000782853
- methyl 3-nitro-4-pyrazol-1-ylbenzoate
- Oprea1_752811
- 1G-420S
- methyl 3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxylate
- 321526-14-1
- methyl 3-nitro-4-(1H-pyrazol-1-yl)benzoate
- Methyl 3-nitro-4-pyrazol-1-ylbenzoate
- Inchi： 1S/C11H9N3O4/c1-18-11(15)8-3-4-9(10(7-8)14(16)17)13-6-2-5-12-13/h2-7H,1H3
- InChI Key： AXPWKQIABGEOOK-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])N1C=CC=N1)=O

Computed Properties

Exact Mass: 247.05930578g/mol
Monoisotopic Mass: 247.05930578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 89.9Å²

Methyl 3-nitro-4-pyrazol-1-ylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630459-1mg	Methyl 3-nitro-4-(1H-pyrazol-1-yl)benzoate	321526-14-1	98%	1mg	￥482.00	2024-08-02
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630459-5mg	Methyl 3-nitro-4-(1H-pyrazol-1-yl)benzoate	321526-14-1	98%	5mg	￥546.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630459-10mg	Methyl 3-nitro-4-(1H-pyrazol-1-yl)benzoate	321526-14-1	98%	10mg	￥819.00	2024-08-02
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630459-25mg	Methyl 3-nitro-4-(1H-pyrazol-1-yl)benzoate	321526-14-1	98%	25mg	￥1134.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630459-50mg	Methyl 3-nitro-4-(1H-pyrazol-1-yl)benzoate	321526-14-1	98%	50mg	￥1533.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1630459-100mg	Methyl 3-nitro-4-(1H-pyrazol-1-yl)benzoate	321526-14-1	98%	100mg	￥2194.00	2024-08-02